Silane, [(3-bromo-3-butenyl)oxy](1,1-dimethylethyl)dimethyl-

• IUPAC Name: 3-bromobut-3-enoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C10H21BrOSi/c1-9(11)7-8-12-13(5,6)10(2,3)4/h1,7-8H2,2-6H3
• InChI Key: YGWCNFWCDRWNJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCC(=C)Br
• Molecular Formula: C10H21BrOSi
• DSSTOX Substance ID: DTXSID40456300
• Molecular Weight: 265.26 g/mol
• CAS RN: 82511-02-2

Description

Silane, [(3-bromo-3-butenyl)oxy](1,1-dimethylethyl)dimethyl- is a useful research compound. Its molecular formula is C10H21BrOSi and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-bromobut-3-en-1-ol (ACROS, 15.18 g, 100.53 mmol) in DCM (300 mL) at room temperature was added imidazole (8.90 g, 130.69 mmol), 4-dimethylaminopyridine (2.456 g, 20.11 mmol) and tert-butyldimethylsilyl chloride (16.67 g, 110.58 mmol). The reaction mixture was stirred at room temperature for 3 hours, then filtered to remove solids and washed with brine. The organics were dried over magnesium sulfate, filtered and concentrated. Silica gel chromatography (0%-15% ethyl acetate/hexanes) afforded the title compound (24.67 g, 93%) as a colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of 3-bromobut-3-en-1-ol (5.2 g, 34.4 mmol) in dichloromethane (69 mL) at rt was added tert-Butyldimethylsilyl trifluoromethanesulfonate (10 g. 37.9 mmol) and DIEA (7.22 mL, 41.3 mmol) and the mixture was stirred at rt for 30 min. The reaction mixture was partitioned between dichloromethane and water, and the crude product obtained from the dichloromethane layer was purified by chromatography eluting with 5-30% EtOAc/Hexanes to give the title compound as a colorless liquid (8.72 g, 95%). 1H NMR (400 MHz, CDCl3) δ 5.66 (1H, s), 5.48 (1H, s), 3.81 (2H, t, J=6.0 Hz), 2.64 (2H, t, J=6.0 Hz), 0.91 (9H, s), and 0.09 (6H, s).